N'-(2-Cyanophenyl)-N,N-dimethylformamidine
Overview
Description
N-(2-Cyanophenyl)-N,N-dimethylformamidine (NCDF) is an important chemical compound with a variety of uses in the scientific and industrial fields. NCDF is a white crystalline solid with a molecular weight of 243.24 g/mol and a melting point of 135-137°C. It is soluble in water and is used in various applications such as the synthesis of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
Anticancer Activity
The compound has been evaluated for its potential in anticancer therapy . Derivatives of N’-(2-cyanophenyl)-N,N-dimethylmethanimidamide have shown inhibitory activity against cancer cell lines such as MCF-7 and A-549 . This suggests that the compound and its derivatives could be valuable in the development of new anticancer drugs.
Molecular Docking Studies
Molecular docking studies of the compound’s derivatives have been conducted to understand their interaction with biological targets. For instance, docking analysis with human topoisomerase II has revealed that certain derivatives fit well in the active site pocket, indicating a strong potential for drug development .
Synthesis of Fused Quinazolines
The compound serves as a precursor in the one-pot synthesis of fused quinazolines, which are important heterocyclic compounds in medicinal chemistry. These syntheses contribute to the development of new pharmaceuticals with a wide spectrum of biological effects .
Development of Novel Pharmacophores
Research indicates that combining two pharmacophores in a single form can be an effective approach in medicinal chemistry. N’-(2-cyanophenyl)-N,N-dimethylmethanimidamide derivatives are being explored to expedite the discovery of highly effective novel compounds for treating diseases like inflammation and cancer .
Intermediate in Heterocyclic Compound Synthesis
The compound is used as an intermediate in the synthesis of various heterocyclic compounds. These compounds are crucial in drug design and development, highlighting the compound’s significance in synthetic organic chemistry .
Electrophilic Reagent in Synthetic Methods
N’-(2-cyanophenyl)-N,N-dimethylmethanimidamide functions as a trifunctional electrophilic reagent in synthetic methods that are both economically and environmentally friendly. Its role in one-pot syntheses emphasizes its utility in creating complex molecules efficiently .
Mechanism of Action
Target of Action
Similar compounds, such as quinazoline derivatives, have been found to interact with a variety of targets, including various receptors and enzymes .
Mode of Action
It’s known that similar compounds can inhibit neuronal excitation in the central nervous system .
Biochemical Pathways
Related compounds have been found to impact a variety of biological pathways, including those involved in inflammation, cancer, and various physiological activities .
Pharmacokinetics
A compound with a similar structure has been reported to have high gastrointestinal absorption and is bbb permeant . It is also reported to be a CYP1A2 inhibitor . These properties could impact the bioavailability of the compound.
Result of Action
Related compounds have been found to have a variety of effects, including anti-inflammatory, antiviral, and anticancer activities .
properties
IUPAC Name |
N'-(2-cyanophenyl)-N,N-dimethylmethanimidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3/c1-13(2)8-12-10-6-4-3-5-9(10)7-11/h3-6,8H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZVOLCHPUOIJJV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=NC1=CC=CC=C1C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401249277 |
Source
|
| Record name | N′-(2-Cyanophenyl)-N,N-dimethylmethanimidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401249277 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(2-Cyanophenyl)-N,N-dimethylformamidine | |
CAS RN |
36185-83-8 |
Source
|
| Record name | N′-(2-Cyanophenyl)-N,N-dimethylmethanimidamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=36185-83-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N'-(2-Cyanophenyl)-N,N-dimethylformamidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036185838 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC319960 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=319960 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N′-(2-Cyanophenyl)-N,N-dimethylmethanimidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401249277 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N'-(2-cyanophenyl)-N,N-dimethylformamidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.079 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of N'-(2-Cyanophenyl)-N,N-dimethylformamidine in the synthesis of (quinazolin-4-ylamino)methyl-phosphonate derivatives?
A1: N'-(2-Cyanophenyl)-N,N-dimethylformamidine serves as a crucial intermediate in the synthesis of (quinazolin-4-ylamino)methyl-phosphonate derivatives. [] The research demonstrates its reaction with α-aminophosphonates under microwave irradiation, leading to the formation of the target compounds. This synthetic route highlights the compound's utility in constructing the quinazoline scaffold, which holds significance in medicinal chemistry for its diverse biological activities.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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